Cas no 1563570-77-3 ((3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid
• CAS No: 1563570-77-3
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 6323258
• PubChem ID: 78961056
• Update Time: 2025-10-29

(3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid
• EN300-1164555
• 1563570-77-3
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(thiophen-3-yl)propanoic acid
• AKOS017405516

• Inchi： 1S/C15H15NO4S/c17-14(18)8-13(12-6-7-21-10-12)16-15(19)20-9-11-4-2-1-3-5-11/h1-7,10,13H,8-9H2,(H,16,19)(H,17,18)/t13-/m1/s1
• InChI Key： VOSMVAIRLSIGIW-CYBMUJFWSA-N
• SMILES： S1C=CC(=C1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.07217913g/mol
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid

Recent Advances in the Study of (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid (CAS: 1563570-77-3)

In recent years, the compound (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid (CAS: 1563570-77-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its thiophene and benzyloxycarbonyl (Cbz) protecting group, has shown promising potential as a building block for the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable candidate for medicinal chemistry applications.

Recent studies have focused on the synthesis and optimization of (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid to enhance its bioavailability and therapeutic efficacy. One notable advancement is the development of novel synthetic routes that improve yield and purity while reducing environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a green chemistry approach using catalytic asymmetric synthesis, which achieved high enantiomeric excess (ee) and scalability. This method not only addresses the challenges associated with traditional synthesis but also aligns with the growing demand for sustainable pharmaceutical manufacturing.

The biological activity of (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid has also been a focal point of recent research. Preliminary in vitro studies have revealed its potential as a modulator of key enzymatic pathways, particularly those involving cysteine proteases. These enzymes play critical roles in various disease processes, including cancer metastasis and inflammatory disorders. Researchers have hypothesized that the thiophene moiety in the compound may contribute to its binding affinity and selectivity, making it a promising scaffold for drug design. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacological properties.

In addition to its therapeutic potential, (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid has been explored for its applications in chemical biology. Its ability to serve as a versatile intermediate in peptide synthesis has been leveraged to create libraries of modified peptides with enhanced stability and activity. A 2022 study in ACS Chemical Biology highlighted its use in the development of peptide-based probes for studying protein-protein interactions, underscoring its utility in both basic and applied research. The compound's compatibility with solid-phase peptide synthesis (SPPS) further enhances its appeal for high-throughput screening and drug discovery.

Despite these advancements, challenges remain in the clinical translation of (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Recent efforts have focused on derivatization strategies to improve these properties while retaining the compound's bioactive core. Collaborative research between academia and industry is expected to accelerate progress in this area, with the ultimate goal of advancing this compound into clinical trials.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid (CAS: 1563570-77-3) represents a promising candidate for drug development and chemical biology applications. Its unique structural features, combined with recent synthetic and biological advancements, position it as a valuable tool for researchers. Future studies should focus on addressing the remaining challenges and exploring its full therapeutic potential. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of novel therapeutics.